Cas no 566200-37-1 (7-methyl-3-(2-nitroethenyl)-1H-Indole)

7-methyl-3-(2-nitroethenyl)-1H-Indole structure
566200-37-1 structure
Product Name:7-methyl-3-(2-nitroethenyl)-1H-Indole
CAS No:566200-37-1
MF:C11H10N2O2
MW:202.209302425385
CID:1114090
PubChem ID:76846556
Update Time:2025-04-20

7-methyl-3-(2-nitroethenyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-3-(2-nitroethenyl)-1H-Indole
    • 566200-37-1
    • 1h-indole,7-methyl-3-(2-nitroethenyl)-
    • Inchi: 1S/C11H10N2O2/c1-8-3-2-4-10-9(5-6-13(14)15)7-12-11(8)10/h2-7,12H,1H3/b6-5+
    • InChI Key: PPPVVXZQZOUDLZ-AATRIKPKSA-N
    • SMILES: [O-][N+](/C=C/C1=CNC2C(C)=CC=CC=21)=O

Computed Properties

  • Exact Mass: 202.074227566g/mol
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 61.6Ų
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent